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Compound of Interest

Compound Name: Heptanedial

Cat. No.: B1606426 Get Quote

For researchers, scientists, and drug development professionals, obtaining high-purity reagents

is a critical starting point for any successful experiment or therapeutic development program.

This guide provides an in-depth overview of the commercial availability and synthesis of high-

purity Heptanedial, a bifunctional aldehyde with potential applications in cross-linking and as a

synthetic building block.

While direct, off-the-shelf commercial suppliers of high-purity Heptanedial are not readily

identifiable, this should not be a deterrent. The compound, identified by its CAS number 53185-

69-6, is accessible to the scientific community through custom synthesis services offered by a

variety of specialized chemical companies.[1][2][3] This approach allows researchers to specify

the required purity and quantity for their specific needs.

Heptanedial: Key Data and Sourcing
Parameter Information Reference

Chemical Name Heptanedial [4]

Synonyms 7-oxoheptanal

CAS Number 53185-69-6 [4]

Molecular Formula C7H12O2 [4]

Molecular Weight 128.17 g/mol

Primary Sourcing Method Custom Synthesis [1][2][3]
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Potential Custom Synthesis Suppliers
For researchers requiring high-purity Heptanedial, the following companies offer custom

organic synthesis services and may be contacted to produce this compound to specified purity

levels.

Enamine: Offers custom synthesis of a wide variety of organic compounds from milligram to

kilogram scale.[1]

Tocris Bioscience: Specializes in the synthesis of complex organic molecules for life science

research.

BOC Sciences: Provides custom chemical synthesis and manufacturing services for the

biotechnology and pharmaceutical industries.[2]

Aurora Fine Chemicals: Experienced in complex, multi-step syntheses for drug discovery

and research institutions.[3]

R&D Systems (a Bio-Techne brand): Offers custom synthesis of complex organic molecules,

including active pharmaceutical ingredients.

Otto Chemie Pvt Ltd: Provides custom-synthesis to meet laboratory and bulk scale-up

needs.[5]

Loba Chemie Pvt. Ltd.: A manufacturer of laboratory reagents and fine chemicals, offering

custom synthesis.[6]

Spectrochem: Offers development and scale-up of chemicals and intermediates of complex

chemistry.[7]

Experimental Protocol: Synthesis of Heptanedial
from 1,7-Heptanediol
A plausible and efficient method for the synthesis of Heptanedial is the oxidation of the

corresponding diol, 1,7-Heptanediol.[8] The following protocol is a representative example

based on modern oxidation methods that offer high selectivity and mild reaction conditions.
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Materials:

1,7-Heptanediol (CAS: 629-30-1)

Bobbitt's salt (4-Acetamido-2,2,6,6-tetramethylpiperidine-1-oxoammonium tetrafluoroborate)

Silica gel

Dichloromethane (DCM), anhydrous

Sodium bicarbonate (NaHCO3), saturated aqueous solution

Brine (saturated NaCl aqueous solution)

Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve 1,7-Heptanediol in anhydrous

dichloromethane.

Addition of Reagents: To the stirred solution, add silica gel followed by Bobbitt's salt at room

temperature.[8] The reaction is typically monitored by thin-layer chromatography (TLC) to

track the consumption of the starting material.

Reaction Monitoring: Allow the reaction to stir at room temperature. The progress of the

oxidation can be followed by TLC, staining with a suitable agent such as potassium
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permanganate to visualize the disappearance of the alcohol and the appearance of the

aldehyde.

Workup: Upon completion of the reaction, filter the reaction mixture to remove the silica gel

and the spent oxidant.

Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with saturated

aqueous sodium bicarbonate solution and brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Solvent Removal: Filter to remove the drying agent and concentrate the solution under

reduced pressure using a rotary evaporator to yield the crude Heptanedial.

Purification: The crude product can be further purified by column chromatography on silica

gel to obtain high-purity Heptanedial.

Synthesis Workflow Diagram
Caption: Synthesis workflow for high-purity Heptanedial.

Potential Signaling Pathway Involvement
While specific signaling pathways involving Heptanedial are not extensively documented in

publicly available literature, its bifunctional nature as a dialdehyde suggests potential

applications as a cross-linking agent. In drug development and research, such molecules can

be used to study protein-protein interactions or to stabilize protein complexes. A hypothetical

involvement in a signaling pathway could be the covalent cross-linking of two interacting

proteins, thereby modulating the downstream signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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